2,4-dioxo-N-phenyl-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide

• IUPAC Name: 2,4-dioxo-N-phenyl-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C22H24N4O3/c27-19-22(24-21(29)26(19)14-11-17-7-3-1-4-8-17)12-15-25(16-13-22)20(28)23-18-9-5-2-6-10-18/h1-10H,11-16H2,(H,23,28)(H,24,29)
• InChI Key: CDLFVRWJGQYJOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CCC3=CC=CC=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

2,4-dioxo-N-phenyl-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-8-carboxamide (DTPEPC) is a chemical compound with a wide range of applications. It has been used in a variety of scientific research areas, including drug design, organic synthesis, and biochemistry. This compound is also known as a spirocyclic diamine, and it is an important component in many pharmaceuticals and other products.

Scientific Research Applications

DTPEPC has been used in a variety of scientific research areas, including drug design, organic synthesis, and biochemistry. In drug design, DTPEPC has been used to develop novel drugs with improved efficacy and fewer side effects. In organic synthesis, DTPEPC has been used as a starting material for the synthesis of other compounds. In biochemistry, DTPEPC has been used to study the structure and function of enzymes, as well as the mechanism of action of drugs.

Mechanism of Action

The mechanism of action of DTPEPC is not fully understood. However, it is believed that DTPEPC binds to certain receptors in the body, which then activate certain pathways that lead to the desired effect. For example, DTPEPC has been shown to bind to the dopamine D2 receptor, leading to the release of dopamine, which can lead to increased alertness and improved cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of DTPEPC are not fully understood. However, it has been shown to have a variety of effects, including an increase in alertness and cognitive function, as well as an increase in energy levels. Additionally, DTPEPC has been shown to have anti-inflammatory and antioxidant properties, as well as the ability to reduce pain.

Advantages and Limitations for Lab Experiments

The main advantage of using DTPEPC in lab experiments is its ease of synthesis. The reaction of 2,4-dioxo-N-phenyl-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-7-carboxylic acid and an amine can be carried out in a variety of solvents, at room temperature, and with a variety of catalysts. Additionally, DTPEPC is relatively stable and can be stored for long periods of time without significant degradation.
The main limitation of using DTPEPC in lab experiments is its lack of specificity. While DTPEPC has been shown to bind to certain receptors, it is not specific to any one receptor, and thus may have unintended effects. Additionally, DTPEPC has not been extensively studied, and thus its effects may not be fully understood.

Future Directions

There are a number of potential future directions for DTPEPC research. These include further study of its biochemical and physiological effects, as well as its potential applications in drug design and organic synthesis. Additionally, further research could be conducted on its mechanism of action and its potential side effects. Finally, further study of its potential uses in biochemistry, such as its ability to study the structure and function of enzymes, could be conducted.

Synthesis Methods

The synthesis of DTPEPC is typically achieved through the reaction of 2,4-dioxo-N-phenyl-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-7-carboxylic acid and an amine. The reaction of these two components yields the desired compound, DTPEPC. This reaction is typically carried out in an organic solvent, such as dichloromethane, at room temperature. The reaction can be catalyzed by a variety of acids, such as trifluoroacetic acid, and the reaction is typically complete within a few hours.